Cas no 284474-82-4 (Tetramethyl-d12-ammonium Bromide)

Tetramethyl-d12-ammonium Bromide structure
284474-82-4 structure
Product Name:Tetramethyl-d12-ammonium Bromide
CAS No:284474-82-4
MF:C4H12BrN
MW:166.122720718384
CID:248475
PubChem ID:16217607
Update Time:2025-09-20

Tetramethyl-d12-ammonium Bromide Chemical and Physical Properties

Names and Identifiers

    • Methan-d3-aminium,N,N,N-tri(methyl-d3)-, bromide (9CI)
    • tetrakis(trideuteriomethyl)azanium,bromide
    • Tetramethyl-d12-ammonium bromide
    • CS-0567917
    • SCHEMBL1332724
    • Tetramethyl-ammonium Bromide-d12
    • D98245
    • N,N,N-Tris[(~2~H_3_)methyl](~2~H_3_)methanaminium bromide
    • 284474-82-4
    • Tetramethyl-d12-ammonium bromide, 98 atom % D
    • tetrakis(trideuteriomethyl)azanium;bromide
    • HY-Y0658S
    • DTXSID40584455
    • Tetramethyl-d12-ammonium Bromide
    • Inchi: 1S/C4H12N.BrH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1/i1D3,2D3,3D3,4D3;
    • InChI Key: DDFYFBUWEBINLX-KXWZVCIVSA-M
    • SMILES: [Br-].[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 165.09100
  • Monoisotopic Mass: 165.09063g/mol
  • Isotope Atom Count: 12
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Melting Point: >300 °C
  • PSA: 0.00000
  • LogP: -2.67360

Tetramethyl-d12-ammonium Bromide Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • Hazard Category Code: 25-36/37/38
  • Safety Instruction: 26-45
  • Hazardous Material Identification: T
  • Risk Phrases:R25; R36/37/38

Tetramethyl-d12-ammonium Bromide Pricemore >>

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